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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1664641

Essential Safety and Handling Guide for (E)-2-
Decenoic Acid

This guide provides crucial safety and logistical information for the proper handling and
disposal of (E)-2-Decenoic acid in a laboratory setting. Adherence to these procedures is vital
for ensuring the safety of all personnel and maintaining a secure research environment.

(E)-2-Decenoic acid is classified as a substance that can cause skin and serious eye irritation.
[1] Proper personal protective equipment and handling procedures are mandatory to minimize
exposure risks.

Hazard Identification and Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation

Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (E)-2-Decenoic acid:
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Protection Type Specification Rationale
) Safety goggles with side- Protects against splashes and
Eye Protection ) )
shields or face shield. eye contact.[1][2][3]
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile rubber). irritation.[1][2]

) ] Prevents contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.[2][3]

Use in a well-ventilated area or o ) ]
) ) ) ) ) ) Minimizes inhalation of harmful
Respiratory Protection with a suitable respirator if dust
vapors or dust.[1][4]
or aerosols are generated.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[1]
o Work in a well-ventilated area, preferably a chemical fume hood.[2][3]
o Gather all necessary PPE and handling equipment before starting.
» Handling:
o Avoid direct contact with skin and eyes.[1]
o Avoid the formation of dust and aerosols.[1]
o Do not breathe vapors, mist, dust, or gas.[1]
o Keep containers tightly closed when not in use.[3][5]
¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
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easy to do. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice/attention.[1]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[1]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Disposal Plan
(E)-2-Decenoic acid and its containers must be disposed of as hazardous waste.[2][4]
e Waste Collection:

o Collect all waste containing (E)-2-Decenoic acid, including contaminated gloves, wipes,
and containers, in a designated and clearly labeled hazardous waste container.[2]

o Disposal Route:
o Do not empty into drains or release into the environment.[1][2][4]

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[4]

Experimental Workflow for Handling (E)-2-Decenoic
Acid
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Workflow for Handling (E)-2-Decenoic Acid
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Caption: Logical workflow for the safe handling of (E)-2-Decenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling (E)-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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